Cas no 1421252-92-7 (4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole)

• Product Name: 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole
• CAS No: 1421252-92-7
• MF: C₁₆H₁₅ClN₂O₂S
• MW: 334.820501565933
• MDL: MFCD28403751
• CID: 2359318
• PubChem ID: 71240690
• Update Time: 2025-05-21

4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3,5-dimethyl-1-tosyl-1H-indazole
• SAJGGRTWCRSPMW-UHFFFAOYSA-N
• AK549647
• 4-chloro-3,5-dimethyl-1-(4-methylphenyl)sulfonylindazole
• WGC25292
• 4-chloro-3,5-dimethyl-1-(4-methylbenzenesulfonyl)indazole
• 1421252-92-7
• MFCD28403751
• DS-19510
• SY244478
• DB-085410
• C16H15ClN2O2S
• F31399
• AKOS030632838
• SCHEMBL14663158
• CS-W000616
• 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole

• MDL： MFCD28403751
• Inchi： 1S/C16H15ClN2O2S/c1-10-4-7-13(8-5-10)22(20,21)19-14-9-6-11(2)16(17)15(14)12(3)18-19/h4-9H,1-3H3
• InChI Key： SAJGGRTWCRSPMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC2=C1C(C)=NN2S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 334.0542766g/mol
• Monoisotopic Mass: 334.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 4.6

4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole

Professional Introduction to 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole (CAS No. 1421252-92-7)

4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole, with the chemical identifier CAS No. 1421252-92-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of a chloro substituent, combined with methyl groups at the 3rd and 5th positions, and a tosyl group at the 1st position, endows this compound with unique reactivity and functionalization possibilities. In recent years, advancements in synthetic methodologies and an increasing understanding of molecular interactions have highlighted the importance of such derivatives in drug discovery and development.

The structural motif of 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole is particularly noteworthy for its ability to serve as a precursor in the synthesis of more complex pharmacophores. The indazole core is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities across different therapeutic areas. The chloro group at the 4-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing diverse molecular libraries. Additionally, the methyl groups at the 3rd and 5th positions contribute to steric hindrance and electronic modulation, influencing the compound's overall reactivity and binding affinity.

In the context of modern drug design, 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole has been explored for its potential as an intermediate in the development of novel therapeutic agents. Recent studies have demonstrated its utility in generating derivatives with enhanced pharmacological properties. For instance, modifications involving the removal or replacement of the tosyl group have led to compounds with improved solubility and metabolic stability. Furthermore, strategic functionalization at the chloro-substituted position has resulted in molecules with targeted activity against specific biological pathways.

The role of this compound in medicinal chemistry is further underscored by its incorporation into libraries designed for high-throughput screening (HTS). The structural diversity offered by derivatives of 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole makes it an attractive candidate for identifying lead compounds in various disease areas. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. The ability to fine-tune electronic and steric properties through structural modifications has been instrumental in optimizing potency and selectivity.

Recent breakthroughs in computational chemistry have also enhanced the understanding of how 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole interacts with biological targets. Molecular docking studies have provided insights into binding modes and key interaction points with proteins, guiding rational drug design efforts. These computational approaches complement experimental work by predicting potential binding affinities and identifying optimal modifications for improving drug-like properties. The integration of machine learning algorithms has further accelerated this process, enabling rapid screening of large compound libraries for hits with promising pharmacological profiles.

The synthetic versatility of 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole extends beyond its applications in drug discovery. It serves as a valuable building block for synthesizing complex heterocyclic systems, which are prevalent in natural products and biologically active molecules. The chloro group facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of aryl or amino groups at various positions on the indazole core. Similarly, palladium-catalyzed reactions enable the installation of additional substituents that can modulate electronic properties and biological activity.

In conclusion, 4-Chloro-3,5-dimethyl-1-tosyl-1H-indazole (CAS No. 1421252-92-7) represents a cornerstone compound in pharmaceutical research due to its structural complexity and synthetic adaptability. Its role as an intermediate in drug development underscores its importance in generating novel therapeutic agents with tailored pharmacological properties. As research continues to uncover new applications and methodologies for functionalizing this scaffold, its relevance is expected to grow further. The intersection of traditional synthetic chemistry with cutting-edge computational techniques ensures that compounds like this will remain at the forefront of medicinal innovation for years to come.